Cas no 145166-15-0 (Benzene, 1-bromo-4-[(S)-methylsulfinyl]-)

Benzene, 1-bromo-4-[(S)-methylsulfinyl]- structure
145166-15-0 structure
Product Name:Benzene, 1-bromo-4-[(S)-methylsulfinyl]-
CAS No:145166-15-0
Molecular Formula:C7H7OSBr
Molecular Weight:219.09888
CID:1315563
PubChem ID:9601149

Benzene, 1-bromo-4-[(S)-methylsulfinyl]- Properties

Names and Identifiers

    • Benzene, 1-bromo-4-[(S)-methylsulfinyl]-
    • F50317
    • (S)-1-Bromo-4-(methylsulfinyl)benzene
    • 145166-15-0
    • InChIKey: MPOPDYTWAYBUOD-JTQLQIEISA-N
    • Inchi: InChI=1S/C7H7BrOS/c1-10(9)7-4-2-6(8)3-5-7/h2-5H,1H3/t10-/m0/s1
    • SMILES: O=[S@](C1=CC=C(Br)C=C1)C

Computed Properties

  • Exact Mass: 217.94011
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 217.94010g/mol
  • Heavy Atom Count: 10
  • Complexity: 130
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07

Benzene, 1-bromo-4-[(S)-methylsulfinyl]- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A339082-5g
(S)-1-Bromo-4-(methylsulfinyl)benzene
145166-15-0 97%
5g
$1083.0 2024-06-01
Crysdot LLC
CD12141176-1g
(S)-1-Bromo-4-(methylsulfinyl)benzene
145166-15-0 97%
1g
$474 2024-07-23
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC10939-5g
(S)-1-bromo-4-(methylsulfinyl)benzene
145166-15-0 95%
5g
$1750 2023-09-07

Benzene, 1-bromo-4-[(S)-methylsulfinyl]- Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:145166-15-0)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

Benzene, 1-bromo-4-[(S)-methylsulfinyl]- Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:145166-15-0)Benzene, 1-bromo-4-[(S)-methylsulfinyl]-
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Purity:99%
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